molecular formula C8H15N3O B8466658 1-tert-Butyl-2-(1-isocyanato-1-methylethyl)diazene

1-tert-Butyl-2-(1-isocyanato-1-methylethyl)diazene

Cat. No.: B8466658
M. Wt: 169.22 g/mol
InChI Key: BJABUROLFMMCQB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-tert-Butyl-2-(1-isocyanato-1-methylethyl)diazene is a useful research compound. Its molecular formula is C8H15N3O and its molecular weight is 169.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H15N3O

Molecular Weight

169.22 g/mol

IUPAC Name

tert-butyl(2-isocyanatopropan-2-yl)diazene

InChI

InChI=1S/C8H15N3O/c1-7(2,3)10-11-8(4,5)9-6-12/h1-5H3

InChI Key

BJABUROLFMMCQB-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)N=NC(C)(C)N=C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 40.5 grams (0.5 moles) of potassium cyanate in 250 ml of 75% aqueous isopropanol in a 2 liter jacketed reactor, cooled to 5° C., was added the above pentane solution of 2-t-butylazo-2-chloropropane over 15 minutes, holding the reaction temperature at 10°-20° C. After the addition was complete, the reaction mixture was stirred an additional 2 hours at room temperature, 500 ml of water added and the reaction stirred until the salts dissolved. The pentane layer was separated, washed with 250 ml water, 250 ml 10% NaHCO3 solution, dried over anhydrous Na2SO4, filtered and the pentane evaporated under reduced pressure to leave 59.6 grams (70% overall crude yield) of a yellow liquid. The product had a strong broad band at 2225 cm-1 in its infrared spectrum.
Name
potassium cyanate
Quantity
40.5 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
500 mL
Type
reactant
Reaction Step Three
Quantity
250 mL
Type
solvent
Reaction Step Four

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